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Compound of Interest

Compound Name: N-Propylpentanamine

Cat. No.: B7808577

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
propylpentanamine (CAS No. 20193-22-0). The information is intended to support
researchers, scientists, and professionals in the pharmaceutical and chemical industries in the
safe management of this compound. This document synthesizes available data on its
properties, hazards, and handling procedures, emphasizing the importance of adherence to
safety protocols in a laboratory and drug development setting.

Chemical and Physical Properties

N-propylpentanamine is a secondary amine with a straight-chain alkyl structure.[1] Itis a
colorless to pale yellow liquid at room temperature and is characterized by a distinct amine
odor.[1] Its basic properties are attributed to the amine functional group, which also allows for
hydrogen bonding, influencing its solubility in polar solvents.[1]

Table 1: Physical and Chemical Properties of N-propylpentanamine
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Property Value Reference
CAS Number 20193-22-0 [11[2]
Molecular Formula CsHioN [1][2]
Molecular Weight 129.24 g/mol [1]

Boiling Point 155 °C [2]
Appearance Colorless to pale yellow liquid [1]

Odor Distinct amine odor [1]

Hazard Identification and GHS Classification

While a specific, official GHS classification for N-propylpentanamine is not readily available in
the public domain, it is known to be flammable and can cause irritation to the skin, eyes, and
respiratory tract.[1] Aliphatic amines, as a class, are known to be corrosive and can cause
severe skin burns and eye damage.[3] They are also often flammable liquids.[3]

Table 2: Anticipated GHS Hazard Classification for N-propylpentanamine (based on similar

aliphatic amines)
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Hazard Class Hazard Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
tract irritation)

Note: This classification is inferred from the general hazards of aliphatic amines and should be
used for guidance only. A definitive classification should be obtained from a supplier-specific
Safety Data Sheet (SDS).

Safety and Handling Precautions

Safe handling of N-propylpentanamine requires strict adherence to laboratory safety protocols
for flammable and corrosive liquids.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling N-
propylpentanamine to ensure the appropriate level of personal protection.

Table 3: Recommended Personal Protective Equipment for Handling N-propylpentanamine
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PPE Type

Specifications

Rationale

Eye Protection

Chemical splash goggles and

a face shield.

To protect against splashes
that can cause severe eye

damage.[4]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene for
minor splashes; thicker, long-
cuffed gloves for larger

quantities).

To prevent skin contact, which

can cause burns and irritation.

[4]

Body Protection

Flame-retardant lab coat or

coveralls.

To protect against splashes

and in case of fire.[4]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. A
respirator may be necessary
for situations with potential for

high vapor concentrations.

To prevent inhalation of
irritating and potentially toxic

vapors.[5]

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from spills.

Engineering Controls

Engineering controls are the most effective way to minimize exposure to hazardous chemicals.

» Ventilation: Always handle N-propylpentanamine in a well-ventilated area. For procedures

that may generate vapors, a chemical fume hood is mandatory.[4]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[6]

Storage

Proper storage is crucial to prevent accidents and maintain the chemical's integrity.

» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1]
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o Keep containers tightly closed to prevent the escape of vapors.

« Store away from incompatible materials such as strong oxidizing agents, acids, and acid
anhydrides.[6]

o Corrosive materials should be stored in a designated corrosives cabinet.[4]

Experimental Protocols

The following are generalized experimental protocols for the safe handling of liquid amines like
N-propylpentanamine. These should be adapted to specific experimental needs and
supplemented with a thorough risk assessment.

General Handling Protocol

o Preparation: Before starting any work, review the Safety Data Sheet (SDS) for N-
propylpentanamine. Ensure all necessary PPE is available and in good condition.

o Work Area: Designate a specific area for handling, preferably within a chemical fume hood.

o Dispensing: When transferring the liquid, use a funnel or other appropriate dispensing aid to
minimize splashing. Ground containers to prevent static discharge when transferring large
guantities.

e Heating: If heating is required, use a water bath, heating mantle, or other controlled heating
source. Avoid open flames.

o Waste Disposal: Dispose of N-propylpentanamine waste according to institutional and local
regulations for hazardous chemical waste. Do not pour down the drain.

o Decontamination: Clean any spills immediately with an appropriate absorbent material.
Decontaminate the work area thoroughly after use.

First Aid Measures

Table 4: First Aid Procedures for N-propylpentanamine Exposure
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Visualized Safety Workflows

The following diagrams illustrate key safety workflows for handling N-propylpentanamine.
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Caption: GHS Hazard Classification for N-propylpentanamine.
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Caption: Safe Handling Workflow for N-propylpentanamine.
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Conclusion

N-propylpentanamine is a valuable chemical intermediate; however, its potential hazards
necessitate careful and informed handling. This guide provides a framework for its safe use in a
research and development environment. It is imperative that all personnel are thoroughly
trained on these procedures and have access to all necessary safety equipment. Always
consult the most up-to-date Safety Data Sheet from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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